Cas no 70200-17-8 (Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate)

• Product Name: Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate
• CAS No: 70200-17-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 547571
• Update Time: 2024-03-01

Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-hydroxy-2-methyl-, ethyl ester
• Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate

• Inchi： 1S/C12H16O3/c1-3-15-12(14)8-11(13)10-7-5-4-6-9(10)2/h4-7,11,13H,3,8H2,1-2H3
• InChI Key： ROEXEQUWIZEEDC-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OCC)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes